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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the calcium-specific fluorescent reporter
dye, FG 488 BAPTA-2 AM, with a core focus on its dissociation constant (Kd) for calcium. This
document details the quantitative data, experimental protocols for Kd determination, and the
application of this indicator in studying cellular signaling pathways.

Introduction to FG 488 BAPTA-2 AM

FG 488 BAPTA-2 AM, commercially known as Oregon Green 488 BAPTA-2 AM, is a cell-
permeant, visible light-excitable fluorescent indicator for intracellular calcium ([Caz*];).
Structurally, it consists of a BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid)
chelator conjugated to two fluorescein-based fluorophores. The acetoxymethyl (AM) ester
groups render the molecule lipophilic, allowing it to passively diffuse across the cell membrane.
Once inside the cell, ubiquitous intracellular esterases cleave the AM esters, trapping the
active, calcium-sensitive form of the indicator in the cytoplasm. Upon binding to Ca2*, the dye
undergoes a conformational change that results in a significant increase in its fluorescence
quantum yield, allowing for the quantification of intracellular calcium concentrations.
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Quantitative Data: Dissociation Constants of
Calcium Indicators

The dissociation constant (Kd) is a critical parameter that defines the affinity of a chelator for its
target ion. It represents the concentration of the ion at which half of the indicator is bound. For
fluorescent calcium indicators, the Kd determines the optimal range for measuring Ca?*
concentrations. The following table summarizes the Kd of FG 488 BAPTA-2 and other
commonly used calcium indicators.
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. Dissociation Constant (Kd)
Indicator Notes
for Ca**

Low fluorescence in the

FG 488 BAPTA-2 (Oregon 580 nM[1] absence of Ca2+, with a >37-
~ n
Green 488 BAPTA-2) fold increase upon saturation.

[1]

Moderately fluorescent in the
absence of Ca2+, with a ~14-

Oregon Green 488 BAPTA-1 ~170 nM[1] ) )
fold increase upon saturation.

[1]

Essentially non-fluorescent
Fluo-3 ~390 nM[2] without Caz*, with a >100-fold

increase upon saturation.

Brighter and more photostable

Fluo-4 ~345 nM[2]

than Fluo-3.

Ratiometric indicator, allowing
Fura-2 ~145 nM for more precise quantification

of [Caz*].

Red-fluorescent indicator,
Rhod-2 ~570 nM useful for multiplexing with

green-fluorescent probes.

Exhibits a large, ~300-fold
Calbryte™ 520 ~1200 nM[2] fluorescence increase upon
Ca?* binding.[2]

Experimental Protocols
In Vitro Determination of the Dissociation Constant (Kd)

A precise method for determining the Kd of a fluorescent calcium indicator in vitro involves
using a series of calcium buffers and measuring the fluorescence properties of the dye. The
following protocol is based on the methodology described by Agronskaia et al. (2004) using
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time-correlated single-photon counting (TCSPC), which can also be adapted for standard

spectrofluorometry.

Materials:

FG 488 BAPTA-2 (Oregon Green 488 BAPTA-2), potassium salt

Calcium Calibration Buffer Kit (e.g., containing Ca2*-free and Ca2*-saturating buffers with
EGTA)

High-purity, anhydrous Dimethyl sulfoxide (DMSO)

Spectrofluorometer or a TCSPC system

Cuvettes

Procedure:

Preparation of Stock Solution: Prepare a stock solution of the potassium salt of FG 488
BAPTA-2 at a concentration of 2 mM in the "zero calcium" buffer provided in the calibration
Kit.

Preparation of Calibration Buffers: Prepare a series of 11 calibration buffers with free Ca2+
concentrations ranging from 0 to 39.8 uM by mixing the "zero calcium" and "saturating
calcium” buffers in precise ratios, as per the manufacturer's instructions.

Dilution of the Indicator: Dilute the 2 mM stock solution of FG 488 BAPTA-2 into each of the
11 calibration buffers to a final concentration of 2 yuM.

Fluorescence Measurement:

o For spectrofluorometry: Measure the fluorescence intensity of each of the 11 samples.
Use an excitation wavelength of approximately 494 nm and measure the emission
spectrum, with the peak expected around 523 nm.

o For TCSPC: Measure the fluorescence lifetime decays for each sample.

Data Analysis:
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o Plot the fluorescence intensity or the average fluorescence lifetime as a function of the
free Ca2* concentration.

o The data can be fitted to the Hill equation to determine the Kd. The Kd is the free Ca2*
concentration at which the fluorescence is half-maximal.

o The relationship between fluorescence intensity and Ca?* concentration can be described
by the equation: [Ca2*] = Kd * [(F - Fmin) / (Fmax - F)] where F is the observed
fluorescence, Fmin is the fluorescence in the absence of Ca2*, and Fmax is the
fluorescence at saturating Ca2* levels.

Intracellular Calcium Measurement using FG 488
BAPTA-2 AM

This protocol outlines the general steps for loading the cell-permeant AM ester of FG 488
BAPTA-2 into live cells for the measurement of intracellular calcium dynamics.

Materials:

FG 488 BAPTA-2 AM

High-purity, anhydrous DMSO

Pluronic® F-127 (optional, to aid in dye solubilization)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cultured cells on coverslips or in a microplate

Fluorescence microscope or plate reader
Procedure:

o Preparation of Stock Solution: Prepare a 2 to 5 mM stock solution of FG 488 BAPTA-2 AM in
high-quality, anhydrous DMSO.

e Preparation of Loading Solution: On the day of the experiment, dilute the stock solution into
a physiological buffer (e.g., HBSS) to a final concentration of 2 to 20 uM. For many cell lines,
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a final concentration of 4-5 puM is recommended. To aid in the solubilization of the AM ester,
0.02% to 0.04% Pluronic® F-127 can be included in the loading buffer.

e Cell Loading:
o Remove the culture medium from the cells.

o Add the loading solution to the cells and incubate for 30 to 60 minutes at 37°C. The
optimal loading time may vary between cell types.

e Washing: After incubation, wash the cells two to three times with warm physiological buffer to
remove any extracellular dye.

o De-esterification: Incubate the cells in fresh buffer for an additional 30 minutes to allow for
the complete cleavage of the AM esters by intracellular esterases.

e Imaging: The cells are now ready for imaging. Excite the dye at ~494 nm and collect the
emission at ~523 nm. Changes in fluorescence intensity correspond to changes in
intracellular calcium concentration.

Visualization of a Relevant Signaling Pathway

FG 488 BAPTA-2 AM is frequently used to study signaling pathways that involve changes in
intracellular calcium. A prominent example is the Gq protein-coupled receptor (GPCR) signaling
cascade.
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Caption: Gg-coupled GPCR signaling pathway leading to intracellular calcium release.

This diagram illustrates how the binding of an agonist to a Gg-coupled GPCR activates a
signaling cascade that results in the release of calcium from the endoplasmic reticulum, which

can be detected by FG 488 BAPTA-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: FG 488 BAPTA-2 AM Dissociation
Constant (Kd) for Calcium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406892/docs#technical-guide-fg-488-bapta-2-am-
dissociation-constant-kd-for-calcium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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